Cas no 389-08-2 (Nalidixic acid)
Nalidixic acid is 7-methyl-1-ethyl-4-oxo-1,4-dihydro-1,8-nalidixic-3-carboxylic acid, which is a light yellow crystalline powder Soluble in chloroform, slightly soluble in alcohol \ strong alkali solution, almost insoluble in water and ether< Br>
Nalidixic acid structure
Nalidixic acid Properties
Names and Identifiers
-
- Nalidixic acid
- 1,4-Dihydro-1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
- 1-ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
- Cetrimide Nalidixic acid Agar Supplement
- 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
- 5,5-Diphenylimidazolidine-2,4-dione
- 1,4-Dihydro-1-ethyl-7-Methyl-4-oxo-1,-naphthyridine-3-carboxylic acid
- 3-Carboxy-1-ethyl-7-Methyl-1,8-naphthyridin-4-
- cybis
- nalix
- negram
- NOGRAM
- poleon
- uriben
- Urisal
- uroman
- uroneg
- uropan
- Nevigramon
- Nalidixin
- Uronidix
- Nalidixate
- Innoxalon
- Nalitucsan
- Nalidixan
- Sicmylon
- Unaserus
- NegGram
- Nalidic acid
- Nalidixinic acid
- Wintomylon
- Nalurin
- Naxuril
- Jicsron
- Dixinal
- Dixiben
- Acide nalidixique
- Nalidicron
- Specifin
- Specifen
- Nicelate
- Narigix
- Urodixin
- Uriclar
- Uralgin
- Kusnarin
- Betaxina
- Naldixic acid
- Acido nalidixico
- Acidum nalidixicum
- E
- Eucistin
- Acide nalidixico
- Acido nalid
- 1-Ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic Acid
- Acido nalidissico [DCIT]
- Nalidixic acid, >=98%
- SCHEMBL21736
- WIN-18320
- Tox21_302754
- 1-Ethyl-1,8-naphthyridine-3-carboxilic acid
- BIDD:GT0529
- Nalidixic acid (JP17/USP/INN)
- Nalidixic acid, analytical standard
- Nalidixic
- NALIDIXIC ACID [EP IMPURITY]
- SDCCGSBI-0050814.P004
- Win 18320
- HMS2092K04
- MLS004820190
- 1, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-
- NCGC00018181-02
- HMS3656K05
- Acide 1-etil-7-metil-1,8-naftiridin-4-one-3-carbossilico [Italian]
- SBI-0050814.P003
- NALIDIXIC ACID [WHO-DD]
- CHEBI:100147
- HMS500C20
- AS-13289
- NALIDIXIC ACID (MART.)
- 1,8-Naphthyridine-3-carboxylic acid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-
- Spectrum2_001360
- SR-01000003086-6
- HMS3374G11
- NALIDIXIC ACID [MART.]
- Tox21_110835
- EINECS 206-864-7
- Eucisten
- D91720
- NCGC00021730-03
- NCGC00021730-06
- NCGC00018181-06
- Acido nalidixico (INN-Spanish)
- Q281082
- SR-01000003086-10
- S2328
- 1-Aethyl-7-methyl-1,8-naphthyridin-4-on-3-karbonsaeure [German]
- 1-Ethyl-1,8-naphthyridine-3-carboxylic acid
- HMS1921G10
- EN300-20573
- NCI-C56199
- NCGC00018181-12
- VU0239598-6
- NALIDIXIC ACID [INN]
- HMS2232H24
- Pharmakon1600-01500756
- D00183
- NCI60_041807
- WIN 183203
- NCGC00018181-04
- BB 0242389
- SMR000058264
- 1-ETHYL-7-METHYL-4-OXO-1,4-DIHYDRO[1,8]NAPHTHYRIDINE-3-CARBOXYLIC ACID
- SPBio_002034
- KBio2_003966
- Nalidixic acid 1000 microg/mL in Methanol
- Acidum nalidixicum (INN-Latin)
- 1-Ethyl-1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxilic acid
- Nalidixic acid, meets USP testing specifications
- 3-CARBOXY-1-ETHYL-7-METHYL-1,8-NAPTHIDIN-4-ONE
- Acide nalidixique [INN-French]
- 1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid
- 389-08-2
- CCG-39298
- NCGC00018181-07
- Prestwick0_000187
- KBioGR_001333
- 1,8-Naphthyridine-3-carboxylic acid,1-ethyl-1,4-dihydro-7-methyl-4-oxo-
- HMS561K17
- FT-0603390
- N0490
- MLS000028504
- KBio3_001109
- Spectrum3_000075
- NSC-757432
- Nalidixic acid (NegGram)
- 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
- NC00494
- 1-ETHYL-7-METHYL-1,4-DIHYDRO-1,8-NAPTHYRIDIN-4-ONE-CARBOXYLIC ACID
- SR-01000003086
- MLS006011875
- MLS002303041
- Z104478940
- MFCD00006884
- nalidixic-acid
- NSC-82174
- Maybridge1_007101
- Nalidixic acid, United States Pharmacopeia (USP) Reference Standard
- CHEMBL5
- NCGC00259028-01
- DivK1c_000058
- NINDS_000058
- Wintron
- 1-Ethyl-7-methyl-1,4-dihydro-1,8-naphthyridin-4-one-3-carboxylic acid
- 3-Carboxy-1-ethyl-7-methyl-1,8-naphthidin-4-one
- Innoxalomn
- SW219624-1
- Nalidixic acid, Antibiotic for Culture Media Use Only
- NCGC00018181-05
- HSDB 3241
- 1-ethyl-7-methyl-4-oxo-[1,8]naphthyridine-3-carboxylic acid
- Acid, Nalidixic
- NALIDIXIC ACID [MI]
- WLN: T66 BN EV JNJ B2 DVQ I1
- Oprea1_010545
- 1-Ethyl-7-methyl-1,8-naphthyridin-4-one-3-carboxylic acid
- Spectrum_000918
- 1,4-Dihydro-1-ethyl-7-methyl-1,8-naphthyridin-4-one-3-carboxylic acid
- Lopac0_000837
- AKOS000120074
- NSC757432
- NALIDIXIC ACID [JAN]
- NCGC00018181-08
- Acide nalidixique (INN-French)
- Tox21_201477
- NegGram (TN)
- KBio2_006534
- Acide nalidixico [Italian]
- 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-[1,8]naph thyridine-3-carboxylic acid
- KBioSS_001398
- SPECTRUM1500756
- Nalidixic acid (USAN:USP:INN:BAN:JAN)
- BSPBio_001889
- KBio1_000058
- WIN 18,320
- DTXSID3020912
- F0850-6751
- 5-25-07-00384 (Beilstein Handbook Reference)
- N-1200
- NCIOpen2_004342
- NCGC00021730-07
- UNII-3B91HWA56M
- DTXCID70912
- NALIDIXICACID
- Spectrum4_000817
- InChI=1/C12H12N2O3/c1-3-14-6-9(12(16)17)10(15)8-5-4-7(2)13-11(8)14/h4-6H,3H2,1-2H3,(H,16,17
- Nalidixic acid, European Pharmacopoeia (EP) Reference Standard
- NALIDIXIC ACID [USP IMPURITY]
- 1-ETHYL-1,4-DIHYDRO-7-METHYL-4-OXO-1,8-NAPTHYRIDINE-3-CARBOXYLIC ACID
- BDBM21691
- Prestwick2_000187
- HY-B0398
- BSPBio_000113
- Tox21_110835_1
- SY049448
- Nalidixic acid 100 microg/mL in Acetonitrile
- SPBio_001579
- Opera_ID_1064
- Prestwick1_000187
- SR-01000003086-4
- Acido nalidixico [INN-Spanish]
- Nalidixic acid 100 microg/mL in Methanol
- Acidum nalidixicum [INN-Latin]
- CAS-389-08-2
- 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-(1,8)naphthyridine-3-carboxylic acid
- MLS001148578
- NALIDIXIC ACID [USAN]
- NCGC00018181-09
- NCGC00021730-04
- KBio2_001398
- HMS3259O13
- CCRIS 2365
- NCGC00018181-01
- Nalidixinsaure
- NCGC00021730-05
- 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid
- NALIDIXIC ACID (EP IMPURITY)
- NCGC00018181-13
- BPBio1_000125
- 1-Aethyl-7-methyl-1,8-naphthyridin-4-on-3-karbonsaeure
- 3-Carboxy-1-ethyl-7-methyl-1,8-naphthyridin-4-one
- DB00779
- NALIDIXIC ACID [HSDB]
- Nalidixic acid [USAN:USP:INN:BAN:JAN]
- BRD-K47886988-323-03-0
- Acide 1-etil-7-metil-1,8-naftiridin-4-one-3-carbossilico
- BRN 0750515
- Prestwick3_000187
- UPCMLD-DP129:001
- NS00009829
- 1-ethyl-7-methyl-4-oxo-1
- Acido nalidissico
- 3B91HWA56M
- GTPL12773
- NCGC00018181-03
- NCGC00256581-01
- NALIDIXIC ACID [VANDF]
- NALIDIXIC ACID [ORANGE BOOK]
- IDI1_000058
- Acide nalidixique [French]
- wil 18,320
- SMR004703506
- C05079
- UPCMLD-DP129
- J01MB02
- Nalidixane
- NSC82174
- NCGC00018181-10
- NALIDIXIC ACID (USP IMPURITY)
- Spectrum5_001540
- Nalidixic acid (JP18/USP/INN)
- BRD-K47886988-001-22-2
- BBL012279
- ALBB-021275
- STK735579
- DB-049349
- BRD-K47886988-001-21-4
- +Expand
-
- MFCD00006884
- MHWLWQUZZRMNGJ-UHFFFAOYSA-N
- 1S/C12H12N2O3/c1-3-14-6-9(12(16)17)10(15)8-5-4-7(2)13-11(8)14/h4-6H,3H2,1-2H3,(H,16,17)
- O=C1C(C(=O)O[H])=C([H])N(C([H])([H])C([H])([H])[H])C2=C1C([H])=C([H])C(C([H])([H])[H])=N2
Computed Properties
- 232.08500
- 1
- 5
- 2
- 232.084792
- 17
- 378
- 0
- 0
- 0
- 0
- 0
- 1
- 1.4
- 5
- 0
- 70.5
Experimental Properties
- 1.42300
- 72.19000
- 6359
- 1.6660 (estimate)
- 0.1 g/L (23 ºC)
- 413.1°C at 760 mmHg
- 227-229 °C (lit.)
- 0.0±1.0 mmHg at 25°C
- 203.6 °C
- chloroform: 20 mg/mL, clear
- Not available
- Stable. Incompatible with strong oxidizing agents.
- Not available
- 1.2243 (rough estimate)
Nalidixic acid Security Information
- GHS08
- QN2885000
- 2
- S22;S24;S36/37;S45
- S22-S36/37-S45-S24
- R40; R42/43; R63
- Xn
- NONH for all modes of transport
- H334
- P261,P342+P311
- warning
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- 22
- Danger
- LD50 in mice (mg/kg): 3300 orally; 500 s.c.; 176 i.v. (Lesher, 1962)
- 8-10-23
Nalidixic acid Customs Data
- 2933990090
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Nalidixic acid Price
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Nalidixic acid Related Literature
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Daniele Sanna,Valeria Ugone,Giuseppe Sciortino,Péter Buglyó,Zsolt Bihari,Péter László Parajdi-Losonczi,Eugenio Garribba Dalton Trans. 2018 47 2164
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Catarina Bravo,Filipa Galego,Vania André CrystEngComm 2019 21 7199
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Manish Kumar,Neetika Lal,Pratibha Mehta Luthra,Dhanraj T. Masram New J. Chem. 2021 45 6693
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Rafael Silva-Rocha,Víctor de Lorenzo Mol. BioSyst. 2011 7 2389
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Kaushik Nath Bhaumik,Anasztázia Hetényi,Gábor Olajos,Ana Martins,Réka Spohn,Lukács Németh,Balázs Jojart,Petra Szili,Anett Dunai,Pramod K. Jangir,Lejla Daruka,Imre F?ldesi,Diána Kata,Csaba Pál,Tamás A. Martinek Mol. Syst. Des. Eng. 2022 7 21
-
Catarina Bravo,Filipa Galego,Vania André CrystEngComm 2019 21 7199
-
Alireza Khataee,Tannaz Sadeghi Rad,Mehrangiz Fathinia,Sang Woo Joo RSC Adv. 2016 6 20858
-
P. Mester,A. K. Jehle,C. Leeb,R. Kalb,T. Grunert,P. Rossmanith RSC Adv. 2016 6 32220
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Catarina Bravo,Filipa Galego,Vania André CrystEngComm 2019 21 7199
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Hafezeh Nabipour,Moayad Hossaini Sadr,Nygil Thomas New J. Chem. 2016 40 238
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(CAS:389-08-2)Nalidixic acid
99%
100g
513.0